Cas no 2172484-03-4 (10-(cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2172484-03-4
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6362260
• PubChem ID: 165841273
• Update Time: 2025-06-08

10-(cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• 2172484-03-4
• EN300-1638709
• 10-(cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane

• Inchi： 1S/C15H27NO/c1-14(2)6-7-15(11-14)13(16-8-9-17-15)10-12-4-3-5-12/h12-13,16H,3-11H2,1-2H3
• InChI Key： CLUHVDZLUUOOBY-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCC2)C21CCC(C)(C)C2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-(cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane

Introduction to 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172484-03-4)

10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane, with the CAS number 2172484-03-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclobutylmethyl group and the spirocyclic framework, contribute to its intriguing chemical and biological properties.

The spirocyclic structure of 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane is particularly noteworthy. Spirocycles are cyclic molecules where two rings are fused at a single atom, creating a highly rigid and conformationally constrained structure. This rigidity can enhance the pharmacological properties of the molecule by improving its binding affinity to specific biological targets and reducing metabolic degradation. The presence of the cyclobutylmethyl group further adds to the molecular complexity and can influence the compound's lipophilicity and bioavailability.

Recent studies have explored the potential therapeutic applications of spirocyclic amines, including 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Research has shown that certain spirocyclic amines can act as potent and selective ligands for specific GPCRs, making them promising candidates for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and effective anti-inflammatory agents are essential for treating a wide range of diseases. Studies have demonstrated that this compound can inhibit key inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) signaling cascade, which is involved in the production of pro-inflammatory cytokines.

The pharmacokinetic properties of 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane have also been studied in detail. Its unique chemical structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. For example, the lipophilic nature of the cyclobutylmethyl group enhances membrane permeability, while the spirocyclic framework provides stability against metabolic enzymes. These properties make it an attractive candidate for oral administration and sustained drug delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacodynamic responses. The compound has been well-tolerated by participants, with minimal adverse effects reported. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical practice.

In conclusion, 10-(Cyclobutylmethyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172484-03-4) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting GPCRs and inflammatory pathways. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its future applications in medicine.